1-ethyl-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-ethyl-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-4,6-dimethyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H26N2O4/c1-5-23-14(3)8-13(2)19(21(23)25)20(24)22-11-15-9-16-6-7-17(26-4)10-18(16)27-12-15/h6-8,10,15H,5,9,11-12H2,1-4H3,(H,22,24)
• InChI Key: HVHSMWLQTXYIQS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(=O)NCC2CC3=C(C=C(C=C3)OC)OC2)C)C
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, including etherification, oximation, and Beckmann rearrangement. For instance, compounds with chromene and dihydropyridine moieties have been synthesized through reactions involving initial etherification followed by structural rearrangement and cyclization steps (Chen, Ye, & Hu, 2012). These methods highlight the complexity and the intricate steps required to synthesize such compounds, underscoring the necessity of precise conditions and reagents.

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography, NMR, and MS techniques, is crucial for confirming the synthesized compound's structure. The crystal structure can reveal the spatial arrangement of atoms within the molecule, providing insights into its potential interactions and reactivity. For related compounds, X-ray diffraction analysis has determined crystal structure, showing specific spatial arrangements and bonding patterns that influence the compound's physical and chemical properties (Detert, Bachon, & Schollmeyer, 2018).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that this compound is involved in. For example, some chromenes have been found to have anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and DNA gyrase inhibitors activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on further investigating the properties and potential applications of this compound. Given the biological activity associated with chromenes, this compound could be of interest in medicinal chemistry.